Cas no 89711-04-6 (2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester)

2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester structure
89711-04-6 structure
Product Name:2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester
CAS No:89711-04-6
MF:C15H18N2O4
MW:290.314424037933
CID:723767
PubChem ID:6439870
Update Time:2025-04-19

2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester
    • methyl 4-((N-acetylphenylalanyl)amino)but-2-enoate
    • 4-((N-Acetylphenylalanyl)amino)-but-2-enoic acid methyl ester
    • 89711-04-6
    • (E)-4-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]but-2-enoic acid
    • Mapheb
    • 2-Butenoic acid, 4-((2-(acetylamino)-1-oxo-3-phenylpropyl)amino)-, (2S-trans)-
    • Inchi: 1S/C15H18N2O4/c1-11(18)17-13(10-12-6-3-2-4-7-12)15(21)16-9-5-8-14(19)20/h2-8,13H,9-10H2,1H3,(H,16,21)(H,17,18)(H,19,20)/b8-5+/t13-/m0/s1
    • InChI Key: ASUSNOUQHQMQFW-LJLILKBBSA-N
    • SMILES: O=C([C@H](CC1C=CC=CC=1)NC(C)=O)NC/C=C/C(=O)O

Computed Properties

  • Exact Mass: 290.12665706g/mol
  • Monoisotopic Mass: 290.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 95.5Ų
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